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Compound of Interest

Compound Name: Cyclooctyl ethyl carbonate

CAS No.: 61699-39-6

Cat. No.: B8586666

Get Quote

Polar vs. Non-Polar Stationary Phases
Executive Summary
Cyclooctyl ethyl carbonate (C₁₁H₂₀O₃) is a lipophilic carbonate ester often encountered as a

synthesis intermediate or functional fragrance ingredient. Its chromatographic behavior is

governed by the interplay between its bulky, hydrophobic cyclooctyl ring and the polar

carbonate moiety (–O–CO–O–).

This guide provides a technical analysis of its retention indices (RI) on non-polar (100%

dimethylpolysiloxane) versus polar (polyethylene glycol) columns. Key findings indicate a

Retention Index shift (

) of approximately +450–500 units when moving from non-polar to polar phases, driven by
strong dipole-dipole interactions. This shift is critical for separating the carbonate from its
primary synthetic precursor, cyclooctanol.
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To understand the retention mechanics, we must first analyze the molecular properties that

dictate column interaction.

Property Specification
Chromatographic
Implication

Compound Name Cyclooctyl ethyl carbonate Target Analyte

Molecular Formula C₁₁H₂₀O₃ MW = 200.27 g/mol

Structure
Cyclooctyl ring attached to

ethyl carbonate
Steric bulk + Polar core

Boiling Point (Est.) ~245°C (at 760 mmHg)
High elution temperature on

non-polar phases

Polarity
Moderate (Dipolar Carbonate

Group)

Significant retention shift on

Wax columns

Key Impurity Cyclooctanol
H-bond donor (Critical

separation target)

Experimental Methodology: Determination of
Retention Indices
To ensure reproducibility across different GC systems, we utilize the Kovats Retention Index

(KI) system for isothermal runs and the Linear Retention Index (LRI) for temperature-

programmed runs.

Protocol: Step-by-Step RI Determination
Standard Preparation: Prepare a C₈–C₂₄ n-alkane ladder standard (100 ppm in hexane).

Sample Injection: Co-inject Cyclooctyl ethyl carbonate with the alkane ladder.

Calculation: Use the Van den Dool and Kratz equation for temperature-programmed

analysis:
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is the carbon number of the eluting alkane before the analyte.

Visual Workflow: RI Determination Logic
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Figure 1: Logical workflow for determining Linear Retention Indices (LRI) in temperature-

programmed GC.

Comparative Retention Data
The following data compares the retention behavior on a standard non-polar column (DB-1/HP-

5 equivalent) versus a polar column (DB-Wax/HP-20M equivalent).

> Note: Direct literature values for Cyclooctyl ethyl carbonate are rare. The values below are

derived from experimentally validated homologous series (Cyclohexyl ethyl carbonate) and

standard structure-retention increments.

Table 1: Retention Indices Comparison
Column Class Stationary Phase

Retention
Mechanism

Estimated RI

Non-Polar

100%

Dimethylpolysiloxane

(e.g., DB-1)

Dispersive (Van der

Waals)
1420 – 1440

Semi-Polar

5% Phenyl-

methylpolysiloxane

(e.g., DB-5)

Dispersive + Weak

-interaction
1450 – 1470

Polar
Polyethylene Glycol

(PEG) (e.g., DB-Wax)

H-Bonding + Dipole-

Dipole
1880 – 1920
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Non-Polar (DB-1): The RI of ~1430 reflects the boiling point contribution. The molecule

elutes between Tetradecane (C14) and Pentadecane (C15).

Polar (DB-Wax): The RI shifts to ~1900. This

is characteristic of carbonate esters, which act as hydrogen bond acceptors interacting with
the hydroxyl groups of the PEG phase.

Homologous Extrapolation Validation
To validate these values, we utilize the Homologous Increment Method:

Anchor Compound: Cyclohexyl ethyl carbonate (C₉H₁₆O₃).[1]

Experimental RI (Non-polar): 1219 [1].

Structural Delta: Cyclooctyl ring (+2 carbons) vs. Cyclohexyl ring.

Increment: ~100 RI units per ring carbon.[2]

Calculation:

.

Mechanistic Analysis of Retention
Why does the retention shift occur? The separation mechanism changes fundamentally

between phases.

Non-Polar Mechanism (Dispersive)
On a DB-1 column, the interaction is purely London Dispersion Forces. The bulky cyclooctyl

ring dominates the interaction. The carbonate group is shielded and contributes minimally to

retention beyond its mass.

Polar Mechanism (Dipole-Dipole)
On a DB-Wax column, the carbonate moiety (-O-CO-O-) becomes the active site. The carbonyl

oxygen has a partial negative charge (
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) which interacts strongly with the protons on the PEG stationary phase. This "brakes" the
molecule, significantly delaying elution relative to non-polar alkanes.

Visualizing the Interaction
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Figure 2: Mechanistic comparison of analyte-phase interactions.

Application: Optimizing Separation from Matrix
In drug development and fragrance synthesis, Cyclooctyl ethyl carbonate is often

contaminated with Cyclooctanol (unreacted starting material).

Analyte Polarity Type
Non-Polar Elution
Order

Polar Elution Order

Cyclooctanol
H-Bond Donor

(Strong)

Elutes First (Lower

BP)

Elutes Last (Strong H-

Bonding)

Cyclooctyl Ethyl

Carbonate

H-Bond Acceptor

(Weak)

Elutes Second (Higher

BP)

Elutes First (Weaker

interaction than

alcohol)

Recommendation:

For Purity Analysis: Use a Polar Column (DB-Wax). The separation factor (
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) is maximized because the alcohol is retained much more strongly than the carbonate,
reversing the elution order compared to boiling point and providing a cleaner baseline for the
carbonate peak.

For General Screening: Use a Non-Polar Column (DB-5) for faster run times and higher

temperature stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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